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Ethoxysulfuron in Rice Cultivation: A
Comparative Performance Analysis
A comprehensive review of Ethoxysulfuron's efficacy against key weeds in transplanted and

direct-seeded rice systems, benchmarked against other common herbicides. This guide

synthesizes data from multiple field studies to provide researchers and agricultural scientists

with a clear comparison of performance metrics, including weed control efficiency, impact on

crop yield, and phytotoxicity.

Ethoxysulfuron, a sulfonylurea herbicide, is widely utilized for post-emergence control of

broad-leaved weeds and sedges in rice cultivation.[1][2] Its mode of action involves the

inhibition of acetolactate synthase (ALS), a key enzyme in the biosynthesis of branched-chain

amino acids, leading to the cessation of weed growth and eventual death.[1][3] This guide

provides a detailed comparison of Ethoxysulfuron's performance in various rice cultivation

systems, drawing upon data from several research studies.

Performance in Transplanted Rice Systems
Transplanted rice offers a window for effective post-emergence weed management. Studies

have consistently shown that Ethoxysulfuron, applied at various concentrations, effectively

controls broad-leaved weeds and sedges, leading to significant increases in grain yield

compared to unweeded plots.[4][5]
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A key study conducted in Warangal, India, evaluated the bio-efficacy of Ethoxysulfuron (60

WG and 15 WG formulations) against competitors like Almix (a pre-mix of metsulfuron-methyl

and chlorimuron-ethyl) and 2,4-D Ethyl Ester.[4][5] The results indicated that while

Ethoxysulfuron formulations were highly effective, their performance in terms of weed control

and grain yield was on par with Almix and 2,4-DEE.[4][5] Notably, no phytotoxicity was

observed on the rice crop at the tested dosages.[4]

Similarly, research in West Bengal on gangetic alluvial soil demonstrated that Ethoxysulfuron
effectively controlled a range of weeds.[6][7] However, in this study, Almix 20 WP showed

slightly superior performance in terms of weed control efficiency and resulting grain yield.[6][7]

It is important to note that at higher doses, some initial, recoverable phytotoxicity was observed

with Ethoxysulfuron.[6][7]

The combination of Ethoxysulfuron with other herbicides has also been explored to broaden

the weed control spectrum. A pre-mix of Triafamone and Ethoxysulfuron has shown excellent

efficacy against complex weed flora in transplanted rice, in some cases outperforming

standalone applications of other herbicides like butachlor and pretilachlor.[8] Sequential

application of a pre-emergence herbicide followed by a post-emergence application of a

Triafamone + Ethoxysulfuron mix has also proven to be a highly effective strategy, leading to

significantly higher grain yields.[9]
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Herbicide
Treatment

Application
Rate (g
a.i./ha)

Weed
Control
Efficiency
(%)

Grain Yield
( kg/ha )

Phytotoxicit
y

Reference

Ethoxysulfuro

n 15 WG
18.75

Not explicitly

stated, but

effective

control of

broad-leaved

weeds and

sedges

reported.

6383
None

observed
[4]

Ethoxysulfuro

n 60 WG
17.5

Not explicitly

stated, but

effective

control of

broad-leaved

weeds and

sedges

reported.

6104
None

observed
[4]

Almix

(Metsulfuron-

methyl 10% +

Chlorimuron-

ethyl 10%) 20

WP

2 + 2

Not explicitly

stated, but

comparable

to

Ethoxysulfuro

n.

Not explicitly

stated, but

comparable

to

Ethoxysulfuro

n.

Not specified [4]

2,4-D EE 400

Not explicitly

stated, but

comparable

to

Ethoxysulfuro

n.

Not explicitly

stated, but

comparable

to

Ethoxysulfuro

n.

Not specified [4]
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Hand

Weeding (20

& 40 DAT)

- - 6176 - [4]

Weedy

Check
- - 2862 - [4]

Triafamone +

Ethoxysulfuro

n

60

High efficacy

against

complex

weed flora

reported.

6080 (2011),

7060 (2012)

None

observed up

to 120 g/ha

[8]

Butachlor 1500

Lower

efficacy

compared to

Triafamone +

Ethoxysulfuro

n mix.

Lower than

Triafamone +

Ethoxysulfuro

n mix.

Not specified [8]

Pretilachlor 1000

Lower

efficacy

compared to

Triafamone +

Ethoxysulfuro

n mix.

Lower than

Triafamone +

Ethoxysulfuro

n mix.

Not specified [8]

Almix 20 WP 4 90.44 5010 Not specified [6]

Ethoxysulfuro

n 60 WG
20

Promising

results

reported.

Not explicitly

stated, but

lower than

Almix.

Initial injury at

highest dose

(40 g/ha), but

recovered.

[6]

Hand

Weeding (20

& 40 DAT)

- - 5080 - [6]

Unweeded

Control
- - Not specified - [6]
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Performance in Direct-Seeded Rice (DSR) Systems
Direct-seeded rice presents a more challenging environment for weed control due to the

simultaneous emergence of weeds and rice seedlings.[10][11] The absence of a water layer at

the initial stages, which helps suppress weeds in transplanted systems, makes effective

herbicide use crucial.[11]

In DSR, Ethoxysulfuron has been evaluated both as a standalone post-emergence herbicide

and in combination with other active ingredients. A two-year study highlighted that a pre-mix of

Triafamone and Ethoxysulfuron was highly effective against grasses and sedges, resulting in

a remarkable 383% increase in grain yield over the weedy check.[10] This combination

demonstrated a high weed control efficiency of 87% to 90%.[10]

Another study in Bangladesh investigated the sequential application of pre-emergence

herbicides followed by a post-emergence application of Ethoxysulfuron.[12] The combination

of Oxadiargyl followed by Ethoxysulfuron provided a 62% higher yield compared to a single

hand weeding.[12] This indicates the importance of a programmed approach to weed

management in DSR.

Research on new generation herbicides in direct-seeded rice also found that a Triafamone +

Ethoxysulfuron combination recorded the lowest weed count and highest weed control index,

with no signs of phytotoxicity even at double the recommended dose.[13]
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Herbicide
Treatment

Application
Rate (g
a.i./ha)

Weed
Control
Efficiency
(%)

Grain Yield
(t/ha)

Phytotoxicit
y

Reference

Triafamone +

Ethoxysulfuro

n

60 87-90 7.3 Not specified [10]

Pendimethali

n fb 2,4-D
Not specified

Effective

against

broad-leaved

weeds.

Lower than

Triafamone +

Ethoxysulfuro

n.

Not specified [10]

Penoxsulam Not specified

Effective

against

sedges.

Lower than

Triafamone +

Ethoxysulfuro

n.

Not specified [10]

Weedy

Check
- - 1.5 - [10]

Oxadiargyl fb

Ethoxysulfuro

n

80 fb 18

High control

of grasses

and broadleaf

weeds.

4.13 Not specified [12]

Pendimethali

n
850

Good control

of grasses,

poor on

sedges and

broad-leaved

weeds.

Lower yield,

14-22% lower

plant density.

Reduced

plant density
[12]

Hand

Weeding

(once)

- - 2.55 - [12]

Triafamone +

Ethoxysulfuro

n

150 75-83.33 2.29 Not specified [14]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://awsjournal.org/article/herbicide-effectiveness-and-crop-yield-responses-in-direct-seeded-rice-insights-into-sustainable-weed-management/
https://awsjournal.org/article/herbicide-effectiveness-and-crop-yield-responses-in-direct-seeded-rice-insights-into-sustainable-weed-management/
https://awsjournal.org/article/herbicide-effectiveness-and-crop-yield-responses-in-direct-seeded-rice-insights-into-sustainable-weed-management/
https://awsjournal.org/article/herbicide-effectiveness-and-crop-yield-responses-in-direct-seeded-rice-insights-into-sustainable-weed-management/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3933028/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3933028/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3933028/
https://ejcp.gau.ac.ir/article_6784.html?lang=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bispyribac

sodium
250 ml/ha

Lower than

Triafamone +

Ethoxysulfuro

n.

Lower than

Triafamone +

Ethoxysulfuro

n.

Not specified [14]

Weed-free

(control)
- - 2.39 - [14]

Experimental Protocols
The methodologies employed in the cited studies provide a framework for replicating and

validating these findings.

General Experimental Design
Layout: Randomized Block Design (RBD) with multiple replications (typically three).

Plot Size: Varied between studies, for instance, 5.0 x 4.5 m and 6.1 x 2.4 m.[4][8]

Data Collection: Weed count and dry matter were typically recorded at specific intervals after

herbicide application (e.g., 20, 35, and 60 Days After Transplanting/Sowing).[4][8] Yield and

yield attributes were recorded at maturity.

Phytotoxicity Assessment: Visual assessment of crop injury (e.g., yellowing, chlorosis,

stunting) was conducted at regular intervals after herbicide application, often using a 0-10

scale.[8]

Herbicide Application
Post-emergence Herbicides: Generally applied as a spray using a knapsack sprayer with a

flat fan nozzle.[8] The water volume for spraying was typically around 300 liters/ha.[8] It was

common practice to drain the field before application and re-irrigate 24 hours later.[8]

Pre-emergence Herbicides: Often applied as a sand mix broadcast.[8]

Visualizing Experimental Workflows

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://ejcp.gau.ac.ir/article_6784.html?lang=en
https://ejcp.gau.ac.ir/article_6784.html?lang=en
https://aaj.net.in/wp-content/uploads/2024/05/2013_artilcle_602-5.pdf
https://isws.org.in/IJWSn/File/2019_51_Issue-2_106-110.pdf
https://aaj.net.in/wp-content/uploads/2024/05/2013_artilcle_602-5.pdf
https://isws.org.in/IJWSn/File/2019_51_Issue-2_106-110.pdf
https://isws.org.in/IJWSn/File/2019_51_Issue-2_106-110.pdf
https://isws.org.in/IJWSn/File/2019_51_Issue-2_106-110.pdf
https://isws.org.in/IJWSn/File/2019_51_Issue-2_106-110.pdf
https://isws.org.in/IJWSn/File/2019_51_Issue-2_106-110.pdf
https://isws.org.in/IJWSn/File/2019_51_Issue-2_106-110.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagrams illustrate the typical workflows for evaluating herbicide efficacy in

transplanted and direct-seeded rice.

Start: Field Preparation
(Puddling & Leveling)

Transplanting Rice Seedlings

Pre-emergence Herbicide Application
(e.g., Butachlor, Pretilachlor)

(0-3 DAT)

Some treatments

Post-emergence Herbicide Application
(e.g., Ethoxysulfuron, Almix)

(15-25 DAT)

Data Collection 1
(Weed Count & Dry Matter)

(e.g., 20 & 40 DAT)

Data Collection 2
(Phytotoxicity Assessment)

Harvest
(Grain Yield & Yield Attributes)

End: Data Analysis

Click to download full resolution via product page

Caption: Workflow for herbicide evaluation in transplanted rice.
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Start: Field Preparation
(Dry Tillage)

Direct Sowing of Rice Seeds

Pre-emergence Herbicide Application
(e.g., Pendimethalin, Oxadiargyl)

(0-3 DAS)

Some treatments

Post-emergence Herbicide Application
(e.g., Ethoxysulfuron, Triafamone + Ethoxysulfuron)

(15-25 DAS)

Data Collection 1
(Weed Count & Dry Matter)

(e.g., 45 DAS)

Data Collection 2
(Phytotoxicity Assessment)

Harvest
(Grain Yield & Yield Attributes)

End: Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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